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Compound of Interest

Compound Name: 7-Bromoquinoxalin-2-amine

Cat. No.: B1283493 Get Quote

CAS Number: 212327-11-2

This technical guide provides a comprehensive overview of 7-Bromoquinoxalin-2-amine, a

heterocyclic amine of interest to researchers in drug discovery and chemical synthesis. This

document collates available information on its chemical properties, potential synthesis, safety

and handling, and commercial availability.

Chemical and Physical Properties
While specific experimental data for 7-Bromoquinoxalin-2-amine is limited in publicly

available literature, key properties can be inferred from its structure and data for related

compounds.
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Property Value Source/Reference

CAS Number 212327-11-2 AA BLOCKS

Molecular Formula C₈H₆BrN₃ AA BLOCKS

Molecular Weight 224.06 g/mol AA BLOCKS

Appearance Not specified; likely a solid
Inferred from related

compounds

Solubility Not specified
Inferred from related

compounds

Melting Point Not specified
Inferred from related

compounds

Boiling Point Not specified
Inferred from related

compounds

Synthesis
A specific, peer-reviewed synthesis protocol for 7-Bromoquinoxalin-2-amine is not readily

available in the surveyed literature. However, a well-documented, multi-gram synthesis of the

closely related compound, 7-nitroquinoxalin-2-amine, provides a strong template for a potential

synthetic route. This established procedure suggests that 7-Bromoquinoxalin-2-amine could

be synthesized from 4-bromo-1,2-diaminobenzene and glyoxylic acid.

The proposed synthetic pathway would likely involve the condensation of 4-bromo-1,2-

diaminobenzene with glyoxylic acid to form an intermediate, which is then further reacted to

yield the final product. The detailed experimental conditions would require optimization but

would likely follow the general principles outlined in the synthesis of similar quinoxaline

derivatives.

Logical Workflow for a Potential Synthesis:

Starting Materials:
4-bromo-1,2-diaminobenzene

Glyoxylic acid
Condensation Reaction Quinoxaline Intermediate Formation Further Reaction Steps

(e.g., amination, oxidation/reduction) 7-Bromoquinoxalin-2-amine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1283493?utm_src=pdf-body
https://www.benchchem.com/product/b1283493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: A logical workflow for the potential synthesis of 7-Bromoquinoxalin-2-amine.

Experimental Protocols
Detailed experimental protocols for the use of 7-Bromoquinoxalin-2-amine in biological

assays or other research applications are not currently published. Researchers interested in

evaluating this compound would need to develop their own protocols based on the intended

application. For example, in a kinase inhibitor screening assay, the compound would typically

be dissolved in a suitable solvent (e.g., DMSO) and then serially diluted to the desired

concentrations for testing against a panel of kinases.

Biological Activity and Signaling Pathways
There is no specific information in the public domain regarding the biological activity of 7-
Bromoquinoxalin-2-amine or its involvement in any signaling pathways. Quinoxaline

derivatives, as a class of compounds, are known to exhibit a wide range of biological activities,

and some have been investigated as kinase inhibitors. Therefore, it is plausible that 7-
Bromoquinoxalin-2-amine could be a candidate for screening in various biological assays,

particularly those related to cell signaling and oncology.

Illustrative Signaling Pathway for Kinase Inhibition:
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Caption: A generalized signaling pathway illustrating the potential mechanism of action for a

kinase inhibitor.

Safety and Handling
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A specific Safety Data Sheet (SDS) for 7-Bromoquinoxalin-2-amine is not widely available.

However, safety information for the related compound, 6-Bromoquinoxalin-2-amine, indicates

that it is classified with GHS07 and GHS08 pictograms, with hazard statements H315, H319,

and H335.

Based on this, 7-Bromoquinoxalin-2-amine should be handled with care in a well-ventilated

area, and appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn. Avoid inhalation of dust and contact with skin and eyes.

Suppliers
7-Bromoquinoxalin-2-amine is available from several chemical suppliers, primarily for

research and development purposes.

Supplier Product Number Purity Quantity

AA BLOCKS Not specified ≥97% Not specified

ABC Chem Not specified Not specified Not specified

Chem-Impex

International
Not specified Not specified Not specified

EDASA Scientific Not specified Not specified Not specified

Key Organics Not specified Not specified Not specified

MolPort Not specified Not specified Not specified

Vitas-M Laboratory Not specified Not specified Not specified

Note: Availability and product specifications are subject to change. Please consult the

respective supplier's website for the most current information.

This technical guide is intended to provide a starting point for researchers interested in 7-
Bromoquinoxalin-2-amine. Further experimental work is required to fully characterize its

properties and potential applications.

To cite this document: BenchChem. [7-Bromoquinoxalin-2-amine: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1283493#7-bromoquinoxalin-2-amine-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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